Cas no 943318-67-0 ((S)-1-(tert-butoxycarbonyl)-5,5-dimethylpyrrolidine-2-carboxylic acid)

• Product name: (S)-1-(tert-butoxycarbonyl)-5,5-dimethylpyrrolidine-2-carboxylic acid
• CAS No: 943318-67-0
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD09952629
• CID: 1085072
• PubChem ID: 45024439

(S)-1-(tert-butoxycarbonyl)-5,5-dimethylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-1-(tert-butoxycarbonyl)-5,5-dimethylpyrrolidine-2-carboxylic acid
• (S)-Boc-dMP
• BOC-(R)-5,5-DIMETHYLTHIAZOLIDINE-4-CARBOXYLIC ACID
• SFPBDVPSCZYAHV-QMMMGPOBSA-N
• (2S)-N-BOC-5,5-DIMETHYLPYRROLIDINE-2-CARBOXYLIC ACID
• (2S)-1-tert-butoxycarbonyl-5,5-dimethyl-pyrrolidine-2-carboxylic acid
• (S)-1-(tert-Butoxycarbonyl)-5,5-dimethylpyrrolidine-2-carboxylicacid
• MFCD09952629
• SCHEMBL1579022
• AKOS022184320
• 943318-67-0
• (2S)-1-[(tert-butoxy)carbonyl]-5,5-dimethylpyrrolidine-2-carboxylic acid
• (2S)-5,5-dimethyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
• Boc-5,5-dimethyl-L-Pro-OH
• J-503648
• (S)-5,5-Dimethyl-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester
• AT23796
• (S)-BOC-5,5-DIMETHYL-PYRROLIDINE-2-CARBOXYLIC ACID
• CS-0325683

• MDL： MFCD09952629
• Inchi： InChI=1S/C12H21NO4/c1-11(2,3)17-10(16)13-8(9(14)15)6-7-12(13,4)5/h8H,6-7H2,1-5H3,(H,14,15)/t8-/m0/s1
• InChI Key： SFPBDVPSCZYAHV-QMMMGPOBSA-N
• SMILES： CC(C)(C)OC(=O)N1[C@@H](CCC1(C)C)C(=O)O

Computed Properties

• Exact Mass: 243.14700
• Monoisotopic Mass: 243.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8A^2

Experimental Properties

• PSA: 66.84000
• LogP: 2.18700

(S)-1-(tert-butoxycarbonyl)-5,5-dimethylpyrrolidine-2-carboxylic acid Security Information

(S)-1-(tert-butoxycarbonyl)-5,5-dimethylpyrrolidine-2-carboxylic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on (S)-1-(tert-butoxycarbonyl)-5,5-dimethylpyrrolidine-2-carboxylic acid

Comprehensive Overview of (S)-1-(tert-butoxycarbonyl)-5,5-dimethylpyrrolidine-2-carboxylic acid (CAS No. 943318-67-0)

(S)-1-(tert-butoxycarbonyl)-5,5-dimethylpyrrolidine-2-carboxylic acid (CAS No. 943318-67-0) is a chiral pyrrolidine derivative widely used in pharmaceutical synthesis and organic chemistry. This compound, characterized by its tert-butoxycarbonyl (Boc) protecting group and carboxylic acid functionality, serves as a critical intermediate in the development of bioactive molecules. Its stereospecific (S)-configuration and rigid pyrrolidine backbone make it invaluable for designing drugs targeting central nervous system (CNS) disorders and enzyme inhibitors.

The growing demand for chiral building blocks in drug discovery has placed compounds like (S)-1-(tert-butoxycarbonyl)-5,5-dimethylpyrrolidine-2-carboxylic acid at the forefront of research. Recent trends highlight its utility in peptide synthesis, asymmetric catalysis, and protease inhibitor design. Researchers frequently search for "Boc-protected pyrrolidine derivatives" or "CAS 943318-67-0 applications," reflecting its relevance in modern medicinal chemistry. The compound’s high purity and stability under acidic conditions further enhance its industrial appeal.

From a synthetic perspective, CAS No. 943318-67-0 is often employed in multistep organic reactions, particularly in constructing N-heterocycles. Its 5,5-dimethyl substitution introduces steric hindrance, which can modulate the reactivity of adjacent functional groups—a feature exploited in catalysis and ligand design. Discussions on platforms like PubMed and SciFinder often link this compound to "chiral auxiliaries" and "enantioselective synthesis," underscoring its role in advancing green chemistry principles.

Environmental and regulatory considerations are also pivotal. The compound’s low toxicity profile aligns with the pharmaceutical industry’s shift toward sustainable intermediates. Analytical techniques such as HPLC and NMR are routinely used to verify its enantiomeric excess (ee), a key parameter for quality control. FAQs like "How to remove Boc groups from pyrrolidine derivatives?" or "Storage conditions for CAS 943318-67-0" indicate user interest in practical handling protocols.

In summary, (S)-1-(tert-butoxycarbonyl)-5,5-dimethylpyrrolidine-2-carboxylic acid exemplifies the intersection of chirality, functionality, and applicability in contemporary chemistry. Its versatility in API development and compatibility with microwave-assisted synthesis methods position it as a staple in laboratories worldwide. As research into targeted drug delivery and biocompatible materials expands, this compound’s significance is poised to grow further.